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Compound of Interest |

Compound Name: Clesidren
CAS No.: 1310101-21-3
Cat. No.: B1226541
Get Quote
. J

Disclaimer: The initial request referenced "Clesidren." Following extensive database searches
that yielded no results for a drug with that name, it is presumed that this was a typographical
error for "Klesidren," for which the active ingredient is Thiocolchicoside. This document will,
therefore, focus exclusively on Thiocolchicoside.

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thiocolchicoside is a semi-synthetic derivative of the natural glucoside colchicoside, extracted
from the seeds of Gloriosa superba.[1] It is widely used as a centrally acting muscle relaxant
with anti-inflammatory and analgesic properties.[2][3] Its primary therapeutic application is in
the management of painful muscle spasms associated with various musculoskeletal and
rheumatological conditions.[4] The mechanism of action is primarily attributed to its antagonist
activity at y-aminobutyric acid type A (GABA-A) and glycine receptors, leading to muscle
relaxation.[5][6] Furthermore, emerging research has elucidated its role in inhibiting the NF-kB
signaling pathway, suggesting potential applications in inflammatory disorders and oncology.[7]
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[8] This guide provides a comprehensive overview of the core pharmacology, therapeutic
applications, and supporting data for Thiocolchicoside.

Mechanism of Action

Thiocolchicoside exerts its effects through a multi-faceted mechanism primarily centered on the
central nervous system.

2.1 GABAergic and Glycinergic Antagonism: The principal muscle relaxant effect of
Thiocolchicoside is achieved through its competitive antagonism of GABA-A receptors.[5][9] By
binding to these receptors, it modulates the inhibitory effects of GABA, the main inhibitory
neurotransmitter in the central nervous system, resulting in a reduction of neuronal excitability
and subsequent muscle relaxation.[5][6] Additionally, Thiocolchicoside demonstrates a similar
antagonistic effect on strychnine-sensitive glycine receptors, which are crucial inhibitory
receptors in the spinal cord and brainstem, further contributing to its myorelaxant properties.[5]

[9]

2.2 Anti-inflammatory and Analgesic Effects: Beyond its muscle relaxant properties,
Thiocolchicoside exhibits anti-inflammatory and analgesic effects. These are, in part, linked to
its ability to inhibit the release of pro-inflammatory cytokines.[5]

2.3 Inhibition of NF-kB Signaling Pathway: Preclinical studies have revealed that
Thiocolchicoside can suppress the activation of the nuclear factor-kappa B (NF-kB) signaling
pathway.[7][8] This pathway is a critical regulator of inflammatory responses, cell survival, and
proliferation. By inhibiting NF-kB activation, Thiocolchicoside can downregulate the expression
of various NF-kB-regulated gene products involved in inflammation and cancer.[8][10] This
mechanism suggests a broader therapeutic potential for Thiocolchicoside beyond its current
indications.

Signaling Pathways

The following diagram illustrates the inhibitory effect of Thiocolchicoside on the NF-kB signaling
pathway.
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Caption: Inhibition of the NF-kB signaling pathway by Thiocolchicoside.
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Therapeutic Applications and Clinical Data

The primary and well-established therapeutic use of Thiocolchicoside is in the management of
acute and chronic painful muscle spasms.

4.1 Musculoskeletal Disorders: Thiocolchicoside is indicated for the symptomatic treatment of
painful muscle contractures in adults and adolescents from 16 years of age. It is frequently
used for conditions such as:

Acute and chronic low back pain[2]

Postoperative pain[2]

Ankylosing spondylitis[2]

Rheumatoid arthritis[2]

Vertebral injuries and static problems[2][4]

Torticollis (neck muscle contractions)[4]
4.2 Clinical Efficacy in Low Back Pain:

A systematic review and meta-analysis of eight randomized controlled trials (RCTs) involving
over 1,000 patients demonstrated that Thiocolchicoside provides a statistically significant, albeit
small, reduction in patient-reported low back pain.[11]

. . Mean Difference (95% CI)
Timepoint Outcome Measure

vs. Control
Visual Analogue Scale (VAS)
2-3 days -0.49 (-0.90 to -0.09)
Score
Visual Analogue Scale (VAS)
5-7 days -0.82 (-1.46 t0 -0.18)

Score

Table 1: Meta-analysis of
Thiocolchicoside Efficacy in
Acute Low Back Pain.[11]
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Another randomized, placebo-controlled study with 98 patients showed significant improvement
in the principal criterion by the second day of treatment and in other criteria within five days.[12]
[13]

4.3 Combination Therapy: The combination of Thiocolchicoside with non-steroidal anti-
inflammatory drugs (NSAIDs) has been shown to enhance the analgesic effect, improve
functional status, and potentially reduce the duration of NSAID use.[14]

Preclinical Data

5.1 Anti-Anxiety Potential: A preclinical study in Swiss albino mice investigated the anti-anxiety
effects of Thiocolchicoside using the Elevated Plus Maze (EPM) and Light and Dark Arena
(LDA) models.

Time Spent in Open Arms

Group Treatment

(seconds) - EPM
Control Normal Saline (10 ml/kg) 68.33 £ 10.11
Standard Diazepam (2.0 mg/kg) 120.33 + 16.35
Test-1 Thiocolchicoside (1 mg/kg) 105.17 +18.23

Thiocolchicoside (1mg/kg) +
Test-2 _ 135.50 £ 20.14
Diazepam (2mg/kg)

Table 2: Anti-anxiety effect of
Thiocolchicoside in the
Elevated Plus Maze (EPM)

model in mice.[15]

The results indicated that Thiocolchicoside at 1 mg/kg has an anti-anxiety effect and
potentiates the effect of diazepam.[15]

5.2 Anticancer and Anti-inflammatory Effects: In vitro studies have demonstrated that
Thiocolchicoside can inhibit the proliferation of various cancer cell lines and induce apoptosis
through the downregulation of the NF-kB pathway and its regulated gene products.[8][10] It
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was shown to suppress NF-kB activation stimulated by carcinogens and inflammatory stimuli in
a dose- and time-dependent manner.[10]

Experimental Protocols
6.1 Preclinical Evaluation of Anti-Anxiety Activity:

e Animal Model: Swiss albino mice.

e Grouping:

o

Group 1 (Control): Normal Saline (10 ml/kg, p.o.).

o

Group 2 (Standard): Diazepam (2.0 mg/kg, p.o.).

[¢]

Group 3 (Test-1): Thiocolchicoside (1 mg/kg, p.o.).

[¢]

Group 4 (Test-2): Thiocolchicoside (1mg/kg) + Diazepam (2mg/kg, p.o.).
» Drug Administration: Drugs were administered orally for seven consecutive days.
e Behavioral Assessment:

o Elevated Plus Maze (EPM): Conducted 60 minutes after oral drug administration on days
1, 3, and 7. The apparatus consists of two open and two enclosed arms. The time spent in
the open arms is recorded as a measure of anxiolytic activity.

o Light and Dark Arena (LDA): Performed after a one-month washout period. The apparatus
consists of a dark and a light compartment. The number of entries and time spent in each
compartment are recorded.

o Statistical Analysis: Data are analyzed using appropriate statistical tests to determine
significance between groups.
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Experimental Setup
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Caption: Workflow for preclinical evaluation of anti-anxiety activity.
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Safety and Regulatory Considerations

Preclinical studies have indicated that a metabolite of Thiocolchicoside, 3-
demethylthiocolchicine (M2 or SL59.0955), may be associated with aneuploidy (an abnormal
number of chromosomes) in dividing cells.[16] This has led to recommendations from
regulatory bodies, such as the European Medicines Agency (EMA), to restrict the dose and
duration of systemic Thiocolchicoside use.[16] The recommended oral dose should not exceed
7 days, and the intramuscular dose duration should not exceed 5 days.[3] Topical preparations
are considered to have a lower risk.[16] Thiocolchicoside is contraindicated in pregnancy,
breastfeeding, and in women of childbearing potential not using contraception.[1]

Conclusion

Thiocolchicoside is an effective and widely used muscle relaxant with a well-defined
mechanism of action centered on GABA-A and glycine receptor antagonism. Its clinical utility in
managing painful muscle spasms is supported by clinical trial data. Emerging preclinical
evidence of its inhibitory effects on the NF-kB signaling pathway opens up new avenues for
research into its potential therapeutic applications in inflammatory diseases and oncology.
However, safety concerns regarding its potential for aneuploidy necessitate adherence to
restricted dosing and duration of use for systemic formulations. Further research is warranted
to fully elucidate the therapeutic potential of Thiocolchicoside and to develop safer formulations
or analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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